2-(benzoylamino)-3-(3-nitrophenyl)acrylic acid
Overview
Description
2-(benzoylamino)-3-(3-nitrophenyl)acrylic acid, also known as BANA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. BANA is a type of nitrophenyl acrylic acid that has been synthesized through a number of methods and has been shown to have a number of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 2-(benzoylamino)-3-(3-nitrophenyl)acrylic acid is not fully understood, but it is believed to work by inhibiting the growth and proliferation of cancer cells. 2-(benzoylamino)-3-(3-nitrophenyl)acrylic acid has been shown to induce apoptosis, or programmed cell death, in cancer cells, which can help to prevent the spread of cancer throughout the body.
Biochemical and Physiological Effects:
2-(benzoylamino)-3-(3-nitrophenyl)acrylic acid has been shown to have a number of biochemical and physiological effects, including the ability to inhibit the activity of certain enzymes, such as proteases and kinases. 2-(benzoylamino)-3-(3-nitrophenyl)acrylic acid has also been shown to have anti-inflammatory properties, which can help to reduce inflammation in the body.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(benzoylamino)-3-(3-nitrophenyl)acrylic acid in laboratory experiments is that it is relatively easy to synthesize and can be produced in high yields. However, one limitation of using 2-(benzoylamino)-3-(3-nitrophenyl)acrylic acid is that it can be difficult to work with due to its low solubility in water and other solvents.
Future Directions
There are a number of future directions for research on 2-(benzoylamino)-3-(3-nitrophenyl)acrylic acid, including the development of new drugs for the treatment of cancer and other diseases. One area of research that has shown promise is in the development of new drug delivery systems that can target cancer cells specifically, while leaving healthy cells unharmed. Additionally, there is potential for 2-(benzoylamino)-3-(3-nitrophenyl)acrylic acid to be used in the development of new materials for use in electronics and other applications. Further research is needed to fully understand the potential applications of 2-(benzoylamino)-3-(3-nitrophenyl)acrylic acid and to develop new methods for its synthesis and use.
Scientific Research Applications
2-(benzoylamino)-3-(3-nitrophenyl)acrylic acid has been the subject of a number of scientific studies due to its potential applications in various fields. One area of research that has focused on 2-(benzoylamino)-3-(3-nitrophenyl)acrylic acid is in the development of new drugs for the treatment of cancer. 2-(benzoylamino)-3-(3-nitrophenyl)acrylic acid has been shown to have anti-cancer properties and has been used as a starting point for the development of new drugs that can target cancer cells.
properties
IUPAC Name |
(E)-2-benzamido-3-(3-nitrophenyl)prop-2-enoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12N2O5/c19-15(12-6-2-1-3-7-12)17-14(16(20)21)10-11-5-4-8-13(9-11)18(22)23/h1-10H,(H,17,19)(H,20,21)/b14-10+ |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZZFFKZATDRAOBY-GXDHUFHOSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)NC(=CC2=CC(=CC=C2)[N+](=O)[O-])C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)C(=O)N/C(=C/C2=CC(=CC=C2)[N+](=O)[O-])/C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12N2O5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(2E)-3-(3-nitrophenyl)-2-[(phenylcarbonyl)amino]prop-2-enoic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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